Cas no 1904400-85-6 (3-{1-(2,5-dimethylbenzenesulfonyl)azetidin-3-yloxy}pyridine)

• Product Name: 3-{1-(2,5-dimethylbenzenesulfonyl)azetidin-3-yloxy}pyridine
• CAS No: 1904400-85-6
• MF: C₁₆H₁₈N₂O₃S
• MW: 318.390722751617
• CID: 6110336
• PubChem ID: 92066566
• Update Time: 2025-06-30

3-{1-(2,5-dimethylbenzenesulfonyl)azetidin-3-yloxy}pyridine Chemical and Physical Properties

Names and Identifiers

• 3-{1-(2,5-dimethylbenzenesulfonyl)azetidin-3-yloxy}pyridine
• 3-{[1-(2,5-dimethylbenzenesulfonyl)azetidin-3-yl]oxy}pyridine
• F6360-9580
• 3-[1-(2,5-dimethylphenyl)sulfonylazetidin-3-yl]oxypyridine
• 1904400-85-6
• AKOS025331894
• 3-((1-((2,5-dimethylphenyl)sulfonyl)azetidin-3-yl)oxy)pyridine

• Inchi： 1S/C16H18N2O3S/c1-12-5-6-13(2)16(8-12)22(19,20)18-10-15(11-18)21-14-4-3-7-17-9-14/h3-9,15H,10-11H2,1-2H3
• InChI Key： JDKCZLCTQXFFRI-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C=CC=1C)(N1CC(C1)OC1C=NC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 318.10381361g/mol
• Monoisotopic Mass: 318.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.9Ų

Additional information on 3-{1-(2,5-dimethylbenzenesulfonyl)azetidin-3-yloxy}pyridine

Professional Introduction to 3-{1-(2,5-dimethylbenzenesulfonyl)azetidin-3-yloxy}pyridine (CAS No. 1904400-85-6)

3-{1-(2,5-dimethylbenzenesulfonyl)azetidin-3-yloxy}pyridine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its Chemical Abstracts Service (CAS) number 1904400-85-6, represents a novel molecular structure with potential applications in the development of therapeutic agents. The unique combination of functional groups in its molecular framework suggests a multifaceted utility, particularly in the realm of medicinal chemistry.

The core structure of this compound features a pyridine ring linked to an azetidinyl moiety, which is further substituted with a 2,5-dimethylbenzenesulfonyl group. The presence of these specific functional groups imparts distinct chemical properties that make it a valuable candidate for further investigation. The pyridine ring is known for its ability to interact with biological targets, while the azetidinyl group introduces a cyclic amine functionality that can participate in hydrogen bonding and other forms of molecular recognition.

In recent years, there has been growing interest in the development of heterocyclic compounds for their potential as pharmacological agents. Heterocycles are integral to many drugs on the market, including antibiotics, antivirals, and anticancer medications. The compound 3-{1-(2,5-dimethylbenzenesulfonyl)azetidin-3-yloxy}pyridine exemplifies the importance of heterocyclic chemistry in drug design. Its unique structural features may enable it to interact with biological targets in ways that simpler molecules cannot.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The presence of both sulfonyl and azetidinyl groups provides multiple sites for further chemical modification. This flexibility allows chemists to tailor the properties of the molecule to specific therapeutic needs. For instance, modifications to the sulfonyl group could enhance solubility or metabolic stability, while alterations to the azetidinyl ring might improve binding affinity to a target protein.

The synthesis of 3-{1-(2,5-dimethylbenzenesulfonyl)azetidin-3-yloxy}pyridine presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Modern techniques in organic synthesis, including transition metal-catalyzed reactions and flow chemistry, have significantly improved the efficiency and scalability of producing complex heterocyclic compounds.

Recent research has highlighted the importance of understanding the relationship between molecular structure and biological activity. Computational modeling and high-throughput screening have become indispensable tools in drug discovery. These approaches allow researchers to predict how a molecule will behave in biological systems before investing time and resources in traditional wet-lab experiments. The compound CAS No. 1904400-85-6 is a prime example of how computational methods can guide the design of novel therapeutic agents.

In addition to its synthetic appeal, this compound has shown promise in preliminary biological evaluations. Studies have indicated that derivatives of pyridine and azetidinyl-containing molecules can exhibit desirable pharmacological properties. For example, certain pyridine-based compounds have been found to inhibit enzymes involved in inflammatory pathways, while azetidinyl derivatives have demonstrated antimicrobial activity. These findings suggest that 3-{1-(2,5-dimethylbenzenesulfonyl)azetidin-3-yloxy}pyridine could be a valuable starting point for developing new treatments for various diseases.

The pharmaceutical industry is continually seeking innovative compounds to address unmet medical needs. The development of new drugs often relies on identifying molecules with unique properties that can differentiate them from existing therapies. The structural complexity of CAS No. 1904400-85-6 makes it an attractive candidate for further exploration. By leveraging cutting-edge synthetic techniques and computational tools, researchers can optimize its properties for therapeutic use.

The future prospects for this compound are promising, given its versatile structure and potential applications. As research progresses, it may be incorporated into libraries of compounds for high-throughput screening against various biological targets. This approach could accelerate the discovery of new drugs by rapidly testing large numbers of molecules for activity against disease-causing proteins or enzymes.

In conclusion, 3-{1-(2,5-dimethylbenzenesulfonyl)azetidin-3-yloxy}pyridine (CAS No. 1904400-85-6) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable tool for drug discovery efforts aimed at developing novel therapeutic agents. With continued investigation and innovation in synthetic chemistry and computational biology, this molecule is poised to contribute to advancements in medicine.